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Compound of Interest

Compound Name: Ro 40-6055

Cat. No.: B1665941 Get Quote

Technical Support Center: Ro 40-6055 Powder
This technical support guide provides detailed information on the long-term storage, handling,

and stability of Ro 40-6055 powder. For researchers, scientists, and drug development

professionals, adhering to these guidelines is crucial for ensuring the compound's integrity and

obtaining reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage temperature for Ro 40-6055 powder?

Ro 40-6055 powder should be stored at -20°C for long-term stability.[1][2][3][4]

Q2: How long can I store Ro 40-6055 powder?

When stored at the recommended temperature of -20°C, Ro 40-6055 powder has a shelf life of

at least two to four years.[1][2][4][5] Some suppliers guarantee stability for 12 to 24 months

from the date of receipt.[2][3]

Q3: Does Ro 40-6055 powder require any special storage conditions besides temperature?

Yes. The powder should be stored in a desiccated environment to protect it from moisture.[2] It

is also important to protect the compound from prolonged exposure to light.[3]

Q4: How should I handle the Ro 40-6055 powder upon receipt?
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The compound is typically shipped at room temperature.[1] Upon receipt, it is recommended to

store it at -20°C. While no special measures are required for handling, it is advised to follow

standard laboratory safety protocols, including wearing appropriate personal protective

equipment.

Q5: What are the best practices for preparing and storing solutions of Ro 40-6055?

Ro 40-6055 is soluble in organic solvents like DMSO, ethanol, and dimethyl formamide (DMF).

[4] Stock solutions should be stored at -20°C and are typically stable for up to three months.[2]

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes.[2][3] Due to its low solubility in aqueous media, it is not

recommended to store aqueous solutions for more than one day.[4]

Troubleshooting Guide
Issue: I am observing a decrease in the potency of my Ro 40-6055 compound in my

experiments.

Improper Storage: Confirm that the powder has been consistently stored at -20°C and

protected from light and moisture.[2][3] Improper storage can lead to degradation.

Solution Instability: If you are using a stock solution, ensure it has been stored at -20°C and

for no longer than three months.[2] Avoid multiple freeze-thaw cycles by using aliquots.[2][3]

The stability of the compound in solution is less than in its solid form.

Aqueous Solution Degradation: If you are using an aqueous solution, it should be prepared

fresh before use. Storing aqueous solutions for more than a day is not recommended.[4]

Issue: The Ro 40-6055 powder has changed in appearance (e.g., color, clumping).

Moisture Contamination: Clumping may indicate that the powder has been exposed to

moisture. Ensure the container is sealed tightly and stored in a desiccated environment.[2]

Degradation: A change in color could be a sign of chemical degradation. This might be

caused by exposure to light or temperatures higher than recommended.[3] If you observe

any significant changes in the physical appearance of the powder, it is advisable to use a

fresh batch for your experiments to ensure data integrity.
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Data Summary: Storage and Stability of Ro 40-6055
Parameter Condition Duration Citation

Storage Temperature -20°C Long-term [1][2][3][4]

Form
Lyophilized Powder /

Crystalline Solid
[2][3][4]

Stability (Powder)
Stored at -20°C,

desiccated
≥ 24 months [2][5]

Stored at -20°C ≥ 4 years [1][4]

Stored at -20°C
12 months from

receipt
[3]

Light Sensitivity

Protect from

prolonged exposure to

light

[3]

Shipping Condition
Room temperature

(continental US)
[1]

Solution Storage In DMSO at -20°C Up to 3 months [2]

Aqueous Solution
Not recommended for

storage
> 1 day [4]

Experimental Workflow: Handling and Storage of Ro
40-6055
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Receive Ro 40-6055 Powder

Store immediately at -20°C
in a desiccated, dark environment

Prepare Stock Solution
(e.g., in DMSO)

For use

Aliquot into single-use volumes

Use in Experiment

For direct use in organic solventStore aliquots at -20°C
(Use within 3 months)

Prepare fresh aqueous solution
for immediate use

For aqueous experiments

Click to download full resolution via product page

Caption: Recommended workflow for handling and storing Ro 40-6055.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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